Cas no 100045-48-5 (3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid)

• Product Name: 3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid
• CAS No: 100045-48-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2033899
• Update Time: 2025-04-21

3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid Chemical and Physical Properties

Names and Identifiers

• 3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid
• [3aR-(3aalpha,4abeta,5beta,6beta,9aalpha)]-3a,4,4a,5,6,7,9,9a-octahydro-6-hydroxy-4a,5-dimethyl-3-methylene-naphtho[2,3-b]furan-2(3H)-one

• Inchi： 1S/C15H20O3/c1-8-11-7-15(3)9(2)12(16)5-4-10(15)6-13(11)18-14(8)17/h4,9,11-13,16H,1,5-7H2,2-3H3
• InChI Key： BORFRTQGUUOAMV-UHFFFAOYSA-N
• SMILES： CC1C2(C(CC3C(C2)C(=C)C(=O)O3)=CCC1O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 1.041

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones